Cas no 61717-02-0 (1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
• CAS No: 61717-02-0
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 468647
• PubChem ID: 71392931
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
• 1-butyl-3-nitropyrazole-4-carboxamide
• DTXSID90814719
• 1-Butyl-3-nitro-1H-pyrazole-4-carboxamide
• 61717-02-0

• Inchi： 1S/C8H12N4O3/c1-2-3-4-11-5-6(7(9)13)8(10-11)12(14)15/h5H,2-4H2,1H3,(H2,9,13)
• InChI Key： AIWKPOPTHLMABM-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=NN(C=1)CCCC)N

Computed Properties

• Exact Mass: 212.09106
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.05